2-Chloro-N-(2-chlorophenethyl)acetamide
Overview
Description
2-Chloro-N-(2-chlorophenethyl)acetamide (2CNPA) is an organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid that has a melting point of 121°C and a boiling point of 200°C. 2CNPA is used as a reagent in organic synthesis and is also used in various biochemical and physiological experiments.
Scientific Research Applications
2-Chloro-N-(2-chlorophenethyl)acetamide is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, and it is also used in various biochemical and physiological experiments. It has been used in studies of enzyme inhibition, receptor binding, and enzyme kinetics. It has also been used in studies of cell signaling and drug metabolism.
Mechanism of Action
2-Chloro-N-(2-chlorophenethyl)acetamide is an inhibitor of enzymes and receptors. It binds to enzymes and receptors and blocks their activity, preventing them from performing their normal function. It can also interfere with the binding of other molecules to enzymes and receptors, thus altering the activity of the enzymes and receptors.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and receptors, thus altering the activity of the enzymes and receptors. It has also been shown to inhibit the binding of other molecules to enzymes and receptors, thus altering the activity of the enzymes and receptors. In addition, it has been shown to have an effect on cell signaling and drug metabolism.
Advantages and Limitations for Lab Experiments
2-Chloro-N-(2-chlorophenethyl)acetamide has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and is relatively stable, making it suitable for use in a variety of experiments. Another advantage is that it has a wide range of applications, making it a useful reagent for a variety of experiments. A limitation is that it is relatively toxic, so care should be taken when handling it in the lab.
Future Directions
There are a number of potential future directions for 2-Chloro-N-(2-chlorophenethyl)acetamide. One potential direction is to further study its effects on cell signaling and drug metabolism. Another potential direction is to develop new methods for synthesizing this compound, such as using green chemistry techniques. Additionally, further research could be done to investigate its potential therapeutic applications, such as its potential use as an anti-inflammatory agent or as an anti-cancer agent. Finally, further research could be done to explore its potential uses in other areas, such as in the field of materials science.
Synthesis Methods
2-Chloro-N-(2-chlorophenethyl)acetamide can be synthesized from 2-chlorophenethylamine hydrochloride, which is reacted with acetic anhydride in the presence of a base such as sodium carbonate or potassium carbonate. The reaction is carried out in a solvent such as ethyl acetate, and the reaction temperature should be kept below 40°C. The reaction is then quenched with aqueous hydrochloric acid, and the product is filtered and washed with water before being dried and crystallized.
properties
IUPAC Name |
2-chloro-N-[2-(2-chlorophenyl)ethyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2NO/c11-7-10(14)13-6-5-8-3-1-2-4-9(8)12/h1-4H,5-7H2,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVPJJILMEWVZCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCNC(=O)CCl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301253439 | |
Record name | 2-Chloro-N-[2-(2-chlorophenyl)ethyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301253439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34162-14-6 | |
Record name | 2-Chloro-N-[2-(2-chlorophenyl)ethyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34162-14-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-[2-(2-chlorophenyl)ethyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301253439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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